4-Formyl-2-methoxyphenyl 4-bromobenzoate
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Overview
Description
Scientific Research Applications
Synthesis and Functional Derivatives
4-Formyl-2-methoxyphenyl 4-bromobenzoate has been utilized in the synthesis of various functional derivatives. For instance, acylation of vanillin with isonicotinoyl chloride has led to the production of this compound, which was further converted into derivatives containing isoxazole and isothiazole heterocycles. These compounds demonstrated the ability to form complexes with palladium(II) chloride, showcasing high catalytic activity in Suzuki reactions, an important reaction in organic chemistry (Potkin et al., 2019).
Intermediate in Total Synthesis
This compound serves as a critical intermediate in the total synthesis of bisbibenzyls, a series of natural products with varied biological activities. Research has focused on optimizing synthesis conditions, such as catalyst selection and reaction time, to enhance yield (Lou Hong-xiang, 2012).
Electrophilic Substitution Reactions
Studies on electrophilic substitution reactions of related derivatives, like 4-methoxybenzo[b]thiophen, have been conducted. These reactions, including bromination and nitration, have yielded various substituted products, providing insights into the reactivity and potential applications of such compounds (Clarke et al., 1973).
Isolation from Natural Sources
Research has also explored the isolation of bromophenol derivatives, similar in structure to this compound, from natural sources like the red alga Rhodomela confervoides. These compounds, including various bromophenol derivatives, were studied for their structural properties and potential biological activities (Zhao et al., 2004).
Novel Synthetic Methods
Efficient methods have been developed for the preparation of derivatives related to this compound. These methods have focused on avoiding regioselectivity issues in reactions and exploring one-pot procedures for demethylation, cyclization, and hydrolysis (Liao et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
(4-formyl-2-methoxyphenyl) 4-bromobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrO4/c1-19-14-8-10(9-17)2-7-13(14)20-15(18)11-3-5-12(16)6-4-11/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGADULVTXBAEDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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